2,2,3-Trimethylhexan-3-ol
Overview
Description
2,2,3-Trimethylhexan-3-ol is a useful research compound. Its molecular formula is C9H20O and its molecular weight is 144.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 908. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Conformational Analysis
2,2,3-Trimethylhexan-3-ol has been a subject of interest in conformational analysis. Studies have focused on understanding its molecular conformations through infrared and Raman spectra. For instance, Crowder (1986) conducted a study on 2,2,3-trimethylhexane, analyzing its vibrational assignments and conformations, which could be directly relevant to the understanding of this compound (Crowder, 1986).
Stereochemical Studies
In stereochemistry, this compound plays a role in understanding the migration of asymmetric groups. Beggs and Meyers (1970) conducted a study involving the rearrangement of an optically active pinacol, which involved this compound, highlighting its role in stereochemical reactions (Beggs & Meyers, 1970).
Aromatic Potential in Winemaking
In the field of winemaking, studies have examined compounds like 3-mercaptohexan-1-ol, which is structurally related to this compound. Murat et al. (2001) assessed the aromatic potential of grape varieties used in rose wine production, which could provide insights into the olfactory properties associated with this compound (Murat, Tominaga, & Dubourdieu, 2001).
Vibrational Spectra Analysis
The compound's vibrational spectra have been studied to understand its molecular structure. Adil et al. (1990) investigated the temperature dependence of infrared and Raman band intensities in related branched nonanes, which might offer insights into the vibrational properties of this compound (Adil, Turrell, Vergoten, & Snyder, 1990).
Anti-Inflammatory Properties
In pharmacology, research has been done on related hexane extracts displaying anti-inflammatory activity. Carretero et al. (2008) isolated and identified compounds from hexane extracts of Bursera simaruba leaves, which included a structure related to this compound, highlighting its potential therapeutic applications (Carretero, López-Pérez, Abad, Bermejo, Tillet, Israel, & Noguera-P, 2008).
Chemical Catalysis
This compound may be involved in catalytic processes in chemistry. For example, Pergola et al. (1997) used a related compound in the hydroformylation of olefins, suggesting potential catalytic applications of this compound in industrial chemistry (Pergola, Garlaschelli, Martinengo, & Repossi, 1997).
Properties
IUPAC Name |
2,2,3-trimethylhexan-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20O/c1-6-7-9(5,10)8(2,3)4/h10H,6-7H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHNHHYWBZNQHGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)(C(C)(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30871124 | |
Record name | 2,2,3-Trimethylhexan-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30871124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5340-41-0 | |
Record name | 2,2,3-Trimethyl-3-hexanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5340-41-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2,3-Trimethylhexan-3-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005340410 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC908 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=908 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,2,3-Trimethylhexan-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30871124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2,3-trimethylhexan-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.889 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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